Cas no 693782-43-3 (1,3-Benzenediol, 2,4-dichloro-6-nitro- (9CI))

• Product Name: 1,3-Benzenediol, 2,4-dichloro-6-nitro- (9CI)
• CAS No: 693782-43-3
• MF: C₆H₃Cl₂NO₄
• MW: 223.998319864273
• CID: 873093
• PubChem ID: 45093798
• Update Time: 2025-04-19

1,3-Benzenediol, 2,4-dichloro-6-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2,4-dichloro-6-nitro- (9CI)
• 2,4-dichloro-6-nitrobenzene-1,3-diol
• DTXSID10667209
• 693782-43-3

• Inchi： 1S/C6H3Cl2NO4/c7-2-1-3(9(12)13)6(11)4(8)5(2)10/h1,10-11H
• InChI Key： JLIKGSVPKBXHSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1O)[N+](=O)[O-])Cl)O

Computed Properties

• Exact Mass: 222.944
• Monoisotopic Mass: 222.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3A^2